Cas no 1421522-53-3 (N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide)

• Product Name: N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide
• CAS No: 1421522-53-3
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 6578308
• PubChem ID: 71785723
• Update Time: 2025-05-20

N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide
• N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-2-(trifluoromethyl)benzamide
• N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(trifluoromethyl)benzamide
• AKOS024533372
• F6127-0103
• 1421522-53-3
• VU0533099-1

• Inchi： 1S/C14H16F3NO3/c15-14(16,17)11-4-2-1-3-10(11)13(21)18-9-5-8(7-19)12(20)6-9/h1-4,8-9,12,19-20H,5-7H2,(H,18,21)
• InChI Key： BQKKJMMHRFRISF-UHFFFAOYSA-N
• SMILES： C(NC1CC(CO)C(O)C1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Additional information on N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide

N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide: A Comprehensive Overview

N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide (CAS No. 1421522-53-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis:

The chemical structure of N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide is defined by a cyclopentyl ring substituted with hydroxy and hydroxymethyl groups, attached to a benzamide moiety with a trifluoromethyl group at the para position. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development.

The synthesis of this compound typically involves multi-step processes, starting from readily available starting materials. One common approach is the condensation of 3-hydroxy-4-(hydroxymethyl)cyclopentanone with 2-trifluoromethylbenzoyl chloride, followed by subsequent derivatization steps to introduce the amide functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable routes, reducing the overall cost and improving the yield of the final product.

Biological Activities:

N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its role in modulating neurotransmitter systems, which has implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation.

In addition to its neuroprotective properties, N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide has also demonstrated antitumor activity. Research has indicated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. These findings have sparked interest in exploring its potential as a novel anticancer agent, particularly for solid tumors such as breast and lung cancer.

Clinical Trials and Therapeutic Potential:

The promising preclinical results have led to the initiation of several clinical trials to evaluate the safety and efficacy of N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide. Early-phase clinical trials have shown that the compound is well-tolerated by patients, with minimal side effects. These trials have also provided valuable insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Ongoing research is focused on optimizing dosing regimens and identifying biomarkers that can predict response to treatment. The goal is to develop personalized medicine approaches that can maximize therapeutic benefits while minimizing adverse effects. Additionally, combination therapies involving N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide with other drugs are being explored to enhance treatment outcomes.

Current Research Trends:

The field of medicinal chemistry is rapidly evolving, and ongoing research on N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide reflects this dynamic nature. Recent studies have focused on elucidating the molecular mechanisms underlying its biological activities. For instance, advanced techniques such as X-ray crystallography and molecular dynamics simulations have been employed to gain insights into how this compound interacts with specific protein targets.

Moreover, there is growing interest in developing prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide. Nanoparticle-based delivery systems, for example, have shown promise in improving drug stability and reducing off-target effects.

Conclusion:

N-3-hydroxy-4-(hydroxymethyl)cyclopentyl-2-(trifluoromethyl)benzamide (CAS No. 1421522-53-3) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure confers multiple biological activities that make it suitable for treating a range of diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in advancing medical treatments for neurological disorders and cancer.